Cas no 16824-52-5 (Benzenamine, 3-chloro-4-(4-ethylphenoxy)-)

• Product Name: Benzenamine, 3-chloro-4-(4-ethylphenoxy)-
• CAS No: 16824-52-5
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1355804
• PubChem ID: 13103140
• Update Time: 2025-05-23

Benzenamine, 3-chloro-4-(4-ethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(4-ethylphenoxy)-
• 3-Chloro-4-(4-ethylphenoxy)aniline
• SCHEMBL11118950
• AKOS009173413
• SB80785
• 16824-52-5

• Inchi： 1S/C14H14ClNO/c1-2-10-3-6-12(7-4-10)17-14-8-5-11(16)9-13(14)15/h3-9H,2,16H2,1H3
• InChI Key： KGAIMCPINNRCHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)CC)N

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2Ų

Additional information on Benzenamine, 3-chloro-4-(4-ethylphenoxy)-

Comprehensive Overview of Benzenamine, 3-chloro-4-(4-ethylphenoxy)- (CAS No. 16824-52-5)

Benzenamine, 3-chloro-4-(4-ethylphenoxy)-, identified by its CAS No. 16824-52-5, is a specialized organic compound widely utilized in the synthesis of advanced materials and fine chemicals. Its unique molecular structure, featuring a chloro-substituted benzene ring linked to an ethylphenoxy group, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and dye manufacturing. Researchers and industries increasingly focus on this compound due to its versatility and potential applications in sustainable chemistry and green synthesis.

One of the most searched questions about Benzenamine, 3-chloro-4-(4-ethylphenoxy)- revolves around its role in pharmaceutical intermediates. Recent studies highlight its use in developing novel anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for innovative therapeutic solutions. The compound’s reactivity with other aromatic systems allows for tailored modifications, making it a hotspot for drug discovery projects. Additionally, its stability under various conditions ensures consistent performance in high-yield synthetic routes.

Another trending topic linked to CAS No. 16824-52-5 is its environmental impact. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthesis methods for this compound. Questions like “Is 3-chloro-4-(4-ethylphenoxy)aniline biodegradable?” or “How to reduce waste in its production?” dominate academic and industrial forums. Innovations such as catalytic recycling and solvent-free reactions are being tested to address these concerns, positioning the compound as a candidate for sustainable industrial applications.

The compound’s significance in agrochemical formulations is another key focus area. Farmers and manufacturers frequently search for “3-chloro-4-(4-ethylphenoxy)aniline derivatives in pesticides” due to its efficacy in pest control while minimizing ecological harm. Regulatory agencies emphasize safer alternatives, and derivatives of this compound are under scrutiny for balanced efficacy and environmental safety. This dual demand drives R&D investments toward optimizing its use in next-generation crop protection products.

From a technical perspective, the spectroscopic properties of Benzenamine, 3-chloro-4-(4-ethylphenoxy)- are frequently analyzed. Techniques like NMR, FT-IR, and mass spectrometry are employed to confirm its purity and structural integrity, critical for compliance with industry standards. Laboratories often document its melting point, solubility, and stability profiles, which are essential for handling and storage protocols. These data points are highly sought after in patent filings and quality control documentation.

In the realm of material science, this compound’s derivatives are explored for organic electronics, such as OLEDs and conductive polymers. Searches for “CAS 16824-52-5 in optoelectronics” reflect its emerging role in flexible displays and energy-efficient lighting. Its ability to form stable π-conjugated systems under controlled conditions opens avenues for lightweight, high-performance materials, aligning with global trends in renewable energy and smart devices.

To summarize, Benzenamine, 3-chloro-4-(4-ethylphenoxy)- (16824-52-5) bridges multiple disciplines—from life sciences to advanced materials. Its adaptability to modern challenges like sustainability and precision agriculture ensures its relevance in evolving markets. As research uncovers new applications, this compound will likely remain a cornerstone in innovation-driven industries.